![molecular formula C17H16O4 B3061209 Methyl 3-acetyl-4-(benzyloxy)benzoate CAS No. 65843-60-9](/img/structure/B3061209.png)
Methyl 3-acetyl-4-(benzyloxy)benzoate
Overview
Description
“Methyl 3-acetyl-4-(benzyloxy)benzoate” is an organic compound . It is also known by other names such as “Methyl 3-methoxy-4-acetoxybenzoate” and "Methyl 4-(acetyloxy)-3-methoxybenzoate" . The molecular formula of this compound is C17H16O4 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a process for the preparation of methyl 2-(benzyloxy)-5-(2-bromoacetyl)benzoate, an intermediate in the synthesis of salmeterol, has been described . Another method involves the use of diazomethane, where benzoic acid reacts with diazomethane in an ether solution to produce methyl benzoate .Molecular Structure Analysis
The molecular structure of “this compound” can be represented as a 2D Mol file or a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms and the bonds between them .Scientific Research Applications
Synthesis of Derivatives and Complex Molecules
Synthesis of D-forosamine : A study detailed the synthesis of d-forosamine using Methyl 4-O-benzoyl-6-bromo-6-deoxy-α-d-glucopyranoside, which can be obtained from methyl 4,6-O-benzylidene-α-d-glucopyranoside, a related compound to Methyl 3-acetyl-4-(benzyloxy)benzoate (Baer & Hanna, 1981).
Creation of Water-Soluble Prodrugs : Research on water-soluble nitric-oxide-releasing acetylsalicylic acid (ASA) prodrugs involved the use of (benzoyloxy)methyl esters, similar in structure to this compound, showing potential in drug development (Rolando et al., 2013).
Safety and Hazards
properties
IUPAC Name |
methyl 3-acetyl-4-phenylmethoxybenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O4/c1-12(18)15-10-14(17(19)20-2)8-9-16(15)21-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMUICRCYABIKOH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1)C(=O)OC)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50622433 | |
Record name | Methyl 3-acetyl-4-(benzyloxy)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50622433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65843-60-9 | |
Record name | Methyl 3-acetyl-4-(benzyloxy)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50622433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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